Cas no 1479665-84-3 (1-Chloro-4-ethylsulfonyl-2-methylbutane)

• Product Name: 1-Chloro-4-ethylsulfonyl-2-methylbutane
• CAS No: 1479665-84-3
• MF: C₇H₁₅ClO₂S
• MW: 198.710800409317
• CID: 5282104
• Update Time: 2025-08-04

1-Chloro-4-ethylsulfonyl-2-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(ethanesulfonyl)-2-methylbutane
• 1-Chloro-4-ethylsulfonyl-2-methylbutane
• Butane, 1-chloro-4-(ethylsulfonyl)-2-methyl-

• Inchi： 1S/C7H15ClO2S/c1-3-11(9,10)5-4-7(2)6-8/h7H,3-6H2,1-2H3
• InChI Key： JFNCETCRDPNOAF-UHFFFAOYSA-N
• SMILES： ClCC(C)CCS(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 181
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 1-Chloro-4-ethylsulfonyl-2-methylbutane

1-Chloro-4-ethylsulfonyl-2-methylbutane (CAS No. 1479665-84-3): An Overview

1-Chloro-4-ethylsulfonyl-2-methylbutane (CAS No. 1479665-84-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorine atom, ethylsulfonyl group, and methyl substituents, which contribute to its distinct chemical properties and reactivity.

The chlorine atom in 1-Chloro-4-ethylsulfonyl-2-methylbutane imparts electrophilic characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the ethylsulfonyl group adds polarity and enhances the compound's solubility in polar solvents, which is beneficial for various chemical reactions and processes. The methyl substituents provide steric hindrance and influence the compound's overall conformation and reactivity.

Recent research has focused on the potential applications of 1-Chloro-4-ethylsulfonyl-2-methylbutane in the development of new pharmaceuticals. Studies have shown that this compound can serve as a building block for the synthesis of drugs with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Chloro-4-ethylsulfonyl-2-methylbutane exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway.

In addition to its pharmaceutical applications, 1-Chloro-4-ethylsulfonyl-2-methylbutane has also been explored for its use in materials science. Researchers have found that this compound can be incorporated into polymers to enhance their mechanical properties and thermal stability. A 2022 study published in the Journal of Polymer Science reported that copolymers containing 1-Chloro-4-ethylsulfonyl-2-methylbutane units exhibited improved tensile strength and heat resistance compared to conventional polymers.

The synthetic route for producing 1-Chloro-4-ethylsulfonyl-2-methylbutane involves a multi-step process that includes the formation of an intermediate alkyl halide, followed by substitution reactions to introduce the chlorine atom and ethylsulfonyl group. The final step involves the addition of methyl substituents to achieve the desired structure. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

Safety and environmental considerations are crucial when handling 1-Chloro-4-ethylsulfonyl-2-methylbutane. While this compound is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to prevent exposure and ensure proper disposal. The compound should be stored in a cool, dry place away from incompatible materials to maintain its stability and prevent degradation.

In conclusion, 1-Chloro-4-ethylsulfonyl-2-methylbutane (CAS No. 1479665-84-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.